![molecular formula C17H23BrN2O2S B2714018 (2-Bromophenyl)(3-(morpholinomethyl)-1,4-thiazepan-4-yl)methanone CAS No. 1421498-30-7](/img/structure/B2714018.png)
(2-Bromophenyl)(3-(morpholinomethyl)-1,4-thiazepan-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-Bromophenyl)(3-(morpholinomethyl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antioxidant Properties
The antioxidant properties of bromophenols, including derivatives similar to the targeted compound, have been extensively studied. These studies reveal that bromophenols can effectively scavenge free radicals, suggesting their potential as natural antioxidants. For instance, bromophenols synthesized from various bromination and demethylation reactions showed significant in vitro antioxidant activities, comparable to those of standard antioxidant compounds like butylated hydroxyanisole (BHA) and butylated hydroxytoluene (BHT) (Çetinkaya et al., 2012). Similarly, another study demonstrated the effective antioxidant power of synthesized bromophenols, further emphasizing their potential application in combating oxidative stress (Balaydın et al., 2010).
Antitumor Activity
The antitumor activity of compounds with morpholino and bromophenyl groups has been identified, suggesting potential applications in cancer treatment. A specific study reported the synthesis of 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, which showed distinct inhibition on the proliferation of various cancer cell lines, highlighting its potential as a cancer therapeutic agent (Tang & Fu, 2018).
Imaging Agents for Parkinson's Disease
Research on imaging agents for Parkinson's disease has led to the synthesis of compounds containing morpholino groups. Specifically, a study on the synthesis of HG-10-102-01, a compound containing a morpholino group, aimed at imaging LRRK2 enzyme in Parkinson's disease, demonstrates the role of such compounds in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
Antimicrobial and Antiviral Activity
Substituted benzimidazoles, including those with bromophenyl groups, have been synthesized and evaluated for their antimicrobial and antiviral potential. Although not all synthesized compounds were effective against bacterial strains, some demonstrated activity against fungal strains and viruses, suggesting their utility in developing new antimicrobial and antiviral agents (Sharma et al., 2009).
properties
IUPAC Name |
(2-bromophenyl)-[3-(morpholin-4-ylmethyl)-1,4-thiazepan-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23BrN2O2S/c18-16-5-2-1-4-15(16)17(21)20-6-3-11-23-13-14(20)12-19-7-9-22-10-8-19/h1-2,4-5,14H,3,6-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZYVGSBYFNBLQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CSC1)CN2CCOCC2)C(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromophenyl)(3-(morpholinomethyl)-1,4-thiazepan-4-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.